Cas no 1207017-67-1 (3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea
• CAS No: 1207017-67-1
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 5868979
• PubChem ID: 45504466
• Update Time: 2025-10-31

3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea
• VU0522266-1
• 1-(1,3-benzodioxol-5-yl)-3-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]urea
• F5831-7057
• 1-(benzo[d][1,3]dioxol-5-yl)-3-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)urea
• 1207017-67-1
• AKOS024520538
• 3-(2H-1,3-benzodioxol-5-yl)-1-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)urea

• Inchi： 1S/C19H23N3O3S/c23-19(21-15-3-4-17-18(10-15)25-13-24-17)20-11-14-5-7-22(8-6-14)12-16-2-1-9-26-16/h1-4,9-10,14H,5-8,11-13H2,(H2,20,21,23)
• InChI Key： WSPPSNZMYBLJPZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CNC(NC2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 373.14601278g/mol
• Monoisotopic Mass: 373.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea

Research Briefing on 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea (CAS: 1207017-67-1)

In recent years, the compound 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea (CAS: 1207017-67-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique benzodioxole and thiophene moieties, has been investigated for its role as a modulator of specific biological pathways. Recent studies have highlighted its interaction with key enzymes and receptors, suggesting its utility in targeting neurological and inflammatory disorders. The synthesis of this compound involves a multi-step process, with recent advancements focusing on improving yield and purity through novel catalytic methods.

Pharmacological evaluations have demonstrated that 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea exhibits promising activity in preclinical models. For instance, in vitro studies have shown its efficacy in inhibiting specific kinase enzymes, which are implicated in various disease states. Additionally, in vivo studies have reported its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) disorders.

Recent research has also explored the compound's potential in combination therapies. Preliminary data suggest synergistic effects when used alongside other therapeutic agents, enhancing its overall efficacy. However, further studies are required to fully understand its pharmacokinetics and safety profile in human subjects.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)urea represents a promising candidate for future drug development. Its unique chemical structure and biological activity warrant continued investigation, particularly in the context of neurological and inflammatory diseases. Future research should focus on optimizing its synthesis, elucidating its mechanism of action, and conducting rigorous clinical trials to validate its therapeutic potential.